2,6-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 2,6-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C17H15N3O3S/c1-22-12-9-6-10-13(23-2)14(12)15(21)18-17-20-19-16(24-17)11-7-4-3-5-8-11/h3-10H,1-2H3,(H,18,20,21)
• InChI Key: PTXROMVBVOJJJG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=NN=C(S2)C3=CC=CC=C3
• Molecular Formula: C17H15N3O3S
• DSSTOX Substance ID: DTXSID50878135
• Molecular Weight: 341.4 g/mol

Description

“2,6-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide” is a compound that contains a benzamide moiety, which is a significant class of amide compounds. These compounds have been widely used in medical, industrial, biological, and potential drug industries.

Synthesis Analysis

While specific synthesis methods for this compound are not available, benzamide compounds are often synthesized starting from benzoic acid derivatives and amine derivatives.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using spectroscopic methods such as IR, 1H NMR, and 13C NMR.

Scientific Research Applications

Chitin Synthesis Inhibition

• Research Findings : 2,6-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide (IOXs) inhibits chitin synthesis in the cultured integument of Chilo suppressalis (rice stem borer). .

Antioxidant Properties

• Research Findings : Although specific studies on this compound’s antioxidant activity are scarce, its structure suggests potential antioxidant properties. .

Antibacterial Activity

• Research Findings : While direct studies are limited, the presence of phenyl and thiadiazole moieties in the compound hints at possible antibacterial effects. .

Cytotoxicity Evaluation

• Research Findings : A structure–activity relationship study revealed that substituents on the C-5 phenyl ring of 1,3,4-thiadiazoles significantly impact their cytotoxic activity. .

Novel Drug Development

• Research Findings : The unique structure of 2,6-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide makes it a potential lead compound for drug development. .

Quantitative Structure–Activity Relationship (QSAR) Studies

• Research Findings : QSAR analysis of substituent effects at the 3-phenyl ring revealed that hydrophobic substituents favor activity, while bulky substituents are detrimental. .

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include in vitro and in vivo biochemical tests.

Mechanism of Action

Target of Action

The primary target of 2,6-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide is the chitin synthesis pathway in certain organisms . Chitin, a long-chain polymer of N-acetylglucosamine, is a key component of the cell walls of fungi and the exoskeletons of arthropods .

Mode of Action

This compound inhibits chitin synthesis, thereby disrupting the formation of the protective cell wall or exoskeleton

Biochemical Pathways

By inhibiting chitin synthesis, 2,6-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide affects the integrity of the cell wall or exoskeleton, leading to the death of the organism . The downstream effects of this inhibition can include impaired growth and development, reduced fertility, and increased susceptibility to other stressors.

Result of Action

The inhibition of chitin synthesis by 2,6-dimethoxy-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide can lead to the death of the organism. This is due to the disruption of the cell wall or exoskeleton, which are crucial for the organism’s survival .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, the presence of other chemicals, pH levels, temperature, and the specific characteristics of the organism (such as its stage of development or health status) can all affect the compound’s effectiveness .